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Compound of Interest

Compound Name: ABBV-712

Cat. No.: B12378813 Get Quote

ABBV-712 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of ABBV-712, a

selective Tyrosine Kinase 2 (TYK2) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is ABBV-712 and what is its mechanism of action?

ABBV-712 is a selective and orally active inhibitor of Tyrosine Kinase 2 (TYK2), a member of

the Janus kinase (JAK) family.[1] It functions by binding to the pseudokinase (JH2) domain of

TYK2, leading to the stabilization of this regulatory domain and allosteric inhibition of the

enzyme. This selective inhibition of TYK2 modulates signaling pathways of key cytokines

involved in autoimmune and inflammatory diseases, such as IL-12, IL-23, and Type I

interferons.

Q2: What are the recommended storage conditions for ABBV-712?

For optimal stability, ABBV-712 should be stored under the following conditions:

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.

In Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into single-use volumes.
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Q3: In which solvents is ABBV-712 soluble?

ABBV-712 exhibits solubility in various common laboratory solvents. The following table

summarizes the available solubility data.

Troubleshooting Guide
Problem: I am having difficulty dissolving ABBV-712.

Solution 1: Use the appropriate solvent. Based on available data, DMSO is a highly effective

solvent for ABBV-712.[1] For aqueous solutions, consider preparing a high-concentration

stock in DMSO first and then diluting it with your aqueous buffer.

Solution 2: Use sonication. For DMSO, the use of ultrasonication may be necessary to

achieve a concentration of 250 mg/mL.[1]

Solution 3: Use fresh, high-quality solvents. Hygroscopic solvents like DMSO can absorb

moisture, which may impact the solubility of the compound. Always use newly opened or

properly stored anhydrous solvents.[1]

Problem: I am observing precipitation of ABBV-712 in my aqueous experimental media.

Solution 1: Check the final concentration. The thermodynamic solubility of ABBV-712 in pH

7.4 buffer is 708 µM.[2] Ensure your final experimental concentration does not exceed this

limit.

Solution 2: Adjust the DMSO concentration. When diluting a DMSO stock solution into an

aqueous medium, the final concentration of DMSO should be kept as low as possible to

avoid precipitation and potential solvent-induced effects on your experimental system. A final

DMSO concentration of 0.1% to 0.5% is generally well-tolerated in most cell-based assays.

Solution 3: Prepare fresh dilutions. It is recommended to prepare fresh dilutions of ABBV-
712 in your experimental media for each experiment to minimize the risk of precipitation over

time.

Problem: I am concerned about the stability of ABBV-712 in my experimental setup.
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Solution 1: Protect from light. While specific photostability data is not available, it is good

laboratory practice to protect solutions containing drug compounds from direct light to

prevent potential photodegradation.

Solution 2: Maintain appropriate pH. The reported thermodynamic solubility is at pH 7.4.[2]

Significant deviations from this pH may affect the stability and solubility of the compound. If

your experimental conditions require a different pH, it is advisable to perform a preliminary

stability test.

Solution 3: Minimize freeze-thaw cycles. As recommended for stock solutions, repeated

freezing and thawing can lead to degradation. Aliquoting is a crucial step to maintain the

integrity of the compound.[1]

Quantitative Data
Table 1: Solubility of ABBV-712

Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 250 mg/mL (552.49 mM)

Ultrasonic assistance may be

required. Use of newly

opened, hygroscopic DMSO is

recommended.[1]

pH 7.4 Buffer 708 µM Thermodynamic solubility.[2]

Table 2: Storage and Stability of ABBV-712

Form Storage Temperature Shelf Life

Powder -20°C 3 years

Powder 4°C 2 years

In Solvent -80°C 6 months[1]

In Solvent -20°C 1 month[1]
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Experimental Protocols
Note: The following are generalized protocols based on common laboratory practices. Specific

experimental conditions should be optimized for your particular application.

1. Preparation of a 10 mM Stock Solution in DMSO

Materials: ABBV-712 powder, anhydrous DMSO, sterile microcentrifuge tubes, precision

balance, vortex mixer, and optional sonicator.

Procedure:

Weigh the required amount of ABBV-712 powder using a precision balance. For 1 mL of a

10 mM solution, you will need 4.525 mg of ABBV-712 (Molecular Weight: 452.50 g/mol ).

Add the appropriate volume of anhydrous DMSO to the tube containing the ABBV-712
powder.

Vortex the solution thoroughly for 2-5 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.

Once fully dissolved, aliquot the stock solution into single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

2. Preparation of Working Solutions for Cell-Based Assays

Materials: 10 mM ABBV-712 stock solution in DMSO, sterile cell culture medium.

Procedure:

Thaw a single-use aliquot of the 10 mM ABBV-712 stock solution at room temperature.

Perform serial dilutions of the stock solution in your cell culture medium to achieve the

desired final concentrations for your experiment.
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Ensure the final concentration of DMSO in the working solutions is below the tolerance

level of your cell line (typically ≤ 0.5%).

Use the freshly prepared working solutions immediately for your experiments.
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Caption: TYK2 Signaling Pathway and the Mechanism of Action of ABBV-712.
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Caption: General Experimental Workflow for Preparing and Using ABBV-712.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Abbvie reports preclinical profile of kinase inhibitor ABBV-712 | BioWorld [bioworld.com]

To cite this document: BenchChem. [ABBV-712 solubility and stability issues]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12378813#abbv-
712-solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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